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Compound of Interest

Compound Name: Delsoline

Cat. No.: B1194368

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Delsoline, a
diterpenoid alkaloid. Given that a comprehensive Safety Data Sheet (SDS) for Delsoline is not
readily available, a conservative approach to handling, based on information for structurally
related and highly toxic Aconitum alkaloids, is strongly recommended. Delsoline should be
treated as a hazardous substance.[1]

Hazard Identification and Safety Summary

Delsoline is an alkaloid derived from plants of the Aconitum and Delphinium genera.[2]
Alkaloids from these genera are known for their high toxicity. Although specific GHS
classifications for Delsoline are not available, related Aconitum alkaloids are classified as
acutely toxic and fatal if swallowed. Therefore, it is imperative to handle Delsoline with extreme
caution to avoid ingestion, inhalation, and contact with skin and eyes.[1]

Key Safety and Chemical Data

The following table summarizes essential data for Delsoline.
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Property

Data

CAS Number

509-18-2[3][4][5][6]

Molecular Formula

C25H41NO7[4][6]

Molecular Weight

467.6 g/mol [2][6]

Physical Description

White powder[6]

Solubility Soluble in chloroform and methanol.[1]
Store at -20°C for long-term stability (=4 years).
Storage [1] For shorter periods, 2-8°C in the dark is also
cited.[6]
o IVN-MUS LD50: 175 mg/kg; IPR-MUS LD50:
Toxicity (LD50)

550 mg/kg[2]

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory when handling Delsoline to minimize exposure. All

personnel must be trained in the proper donning and doffing of PPE.

Required Personal Protective Equipment

PPE Component Specification

Gloves Double pair of powder-free nitrile gloves.
Disposable, fluid-resistant lab coat with tight-

Lab Coat

fitting cuffs.

Eye Protection

Chemical splash goggles or a full-face shield.

Respiratory Protection

A fit-tested N95 respirator or higher is required
when handling the powder outside of a certified

chemical fume hood.

PPE Donning and Doffing Workflow
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The following diagram illustrates the correct sequence for donning and doffing PPE to prevent
contamination.

Doffing PPE
[Remove Outer G\oves)—>[Remuve Lab Q:aD—»[Perfurm Hand Hyg\ene)—b(Remuve Goggles / Face Shield)—>[Remove N95 Respiraluv)—>[Remuve Inner Gloves)—>[Pevform Hand Hygienej
Donning PPE
[Pervorm Hand Hyglene)—>(Don Lab CoaHDon N95 Resplralor)—»[Don Goggles / Face Shleldj—>[Don Inner Glovesj—>[[)on Outer Gloves (over cuffD

Click to download full resolution via product page
Caption: Workflow for Donning and Doffing Personal Protective Equipment.

Handling and Operational Plan

All handling of Delsoline powder must be conducted in a certified chemical fume hood to
minimize the risk of inhalation.

Step-by-Step Handling Procedure:

» Preparation: Designate a specific area for handling Delsoline. Cover the work surface with
absorbent, plastic-backed pads.

» Weighing: Tare a sealed container. Carefully transfer the required amount of Delsoline
powder into the container within the fume hood.

» Dissolving: If preparing a solution, add the solvent to the sealed container and mix gently.
Delsoline is soluble in chloroform and methanol.[1]

» Post-Handling: After handling, decontaminate all surfaces with an appropriate cleaning
agent. Dispose of all contaminated disposables as hazardous waste.
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Emergency Procedures

First Aid Measures

Immediate action is critical in case of exposure.

Exposure Route

First Aid Protocol

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

Inhalation difficult or has stopped, provide artificial
respiration. Seek immediate medical attention.
) Do not induce vomiting. Rinse the mouth with
Ingestion

water. Seek immediate medical attention.

Spill Response Plan

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Delsoline Spill Occurs

Glert others in the areeD

[Evacuate non-essential personneD

:

[ Assess the spill \
(

Is it safe to clean up?y

Yes
Don appropriate PPE
(respirator, double gloves, etc.)

:

Contain the spill with absorbent material

:

Carefully collect contaminated material

;

[Decontaminate the spill area]

:

[Dispose of all materials as hazardous waste]

Call for emergency assistance

Report the incident

Click to download full resolution via product page

Caption: Logical flow for responding to a Delsoline spill.
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Disposal Plan

All Delsoline waste, including empty containers, contaminated PPE, and cleanup materials,
must be disposed of as hazardous chemical waste.

Waste Segregation and Disposal Protocol:

e Solid Waste: Collect all solid waste, including unused Delsoline powder and contaminated
materials (e.g., weigh boats, wipes, PPE), in a clearly labeled, sealed container for
hazardous waste.

o Liquid Waste: Collect liquid waste containing Delsoline in a separate, labeled, sealed, and
compatible container for hazardous liquid waste.

o Container Disposal: Empty containers that held Delsoline should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.
The rinsed container can then be disposed of according to institutional guidelines.

» Arrangement for Pickup: Follow your institution's procedures for the pickup and disposal of
hazardous chemical waste. Do not dispose of Delsoline waste in regular trash or down the
drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Delsoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194368#personal-protective-equipment-for-
handling-delsoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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